CHOLINE BITARTRATE

Specification

• CAS No.: 87-67-2
• Molecular Formula: C5H14NO.C4H5O6; C9H19NO7
• Molecular Weight: 253.25 g/mol
• IUPAC Name: 2-hydroxyethyl(trimethyl)azanium;(2R,3R)-2,3,4-trihydroxy-4-oxobutanoate
• Standard InChI: InChI=1S/C5H14NO.C4H6O6/c1-6(2,3)4-5-7;5-1(3(7)8)2(6)4(9)10/h7H,4-5H2,1-3H3;1-2,5-6H,(H,7,8)(H,9,10)/q+1;/p-1/t;1-,2-/m.1/s1
• Standard InChI Key: QWJSAWXRUVVRLH-LREBCSMRSA-M
• Isomeric SMILES: C[N+](C)(C)CCO.[C@@H]([C@H](C(=O)[O-])O)(C(=O)O)O
• SMILES: C[N+](C)(C)CCO.C(C(C(=O)[O-])O)(C(=O)O)O
• Canonical SMILES: C[N+](C)(C)CCO.C(C(C(=O)[O-])O)(C(=O)O)O
• Appearance: White crystalline powder
• Boiling Point: 399.3ºC at 760 mmHg
• Colorform: White crystalline powder
• Melting Point: 149-153 °C

Introduction

Chemical Properties and Structure

Choline bitartrate possesses a distinctive chemical structure comprising quaternary ammonium cations and bitartrate anions. The quaternary ammonium cation present in choline bitartrate features three methyl groups and one 2-hydroxyethyl group substituting the hydrogen atoms of ammonium. Meanwhile, the bitartrate anion exhibits chirality, with different forms (left, right, and meso) available corresponding to the various forms of tartaric acid.

The compound demonstrates the following physical and chemical properties:

Property	Value
Melting point	151-153°C
Optical rotation	[α]D20 +15~+18° (c=4, H2O)
Boiling point	399.3°C
Density	1.47 g/cm³
Flash point	209.4°C
pH	3.0-4.4 (50g/l, H₂O, 20°C)
Appearance	White to off-white solid
Odor	Odorless or slight trimethylamine odor
Solubility	Slightly soluble in water, soluble in alcohol
Hygroscopicity	Sensitive to moisture

The molecular structure of choline bitartrate includes the quaternary ammonium cation ((2-hydroxyethyl)trimethylammonium) and the bitartrate anion. Choline contains 41.1% choline by molecular weight (104 g/mol choline in 253 g/mol choline bitartrate). This structural composition contributes to its specific chemical behaviors and biological activities that make it suitable for various applications.

Production Methods

Choline bitartrate is produced through a defined chemical synthesis process. The production method involves a two-step reaction sequence:

First, trimethylamine reacts with ethylene oxide and water to form choline hydroxide:

N(CH₃)₃ + CH₂CH₂O + H₂O → [(CH₃)₃NCH₂CH₂OH]⁺OH⁻

Second, the choline hydroxide reacts with tartaric acid to form choline bitartrate:

[(CH₃)₃NCH₂CH₂OH]⁺OH⁻ + C₄H₆O₆ → [(CH₃)₃NCH₂CH₂OH]⁺C₄H₅O₆⁻ + H₂O

This industrial production method allows for the large-scale manufacture of choline bitartrate with consistent quality for use in dietary supplements, food additives, and pharmaceutical applications. The process requires careful control of reaction conditions to ensure purity and stability of the final product.

Natural Sources

While choline bitartrate itself is produced synthetically, choline as a nutrient occurs naturally in various food sources. Understanding the natural dietary sources of choline provides context for the supplemental use of choline bitartrate. The primary natural sources of choline include:

• Egg yolks

• Peanuts

• Wheat germ

• Organ meats (especially liver)

• Legumes

Dietary intake of choline from natural sources is often supplemented with synthetic forms like choline bitartrate to meet nutritional requirements, particularly in specific populations with increased choline needs or inadequate dietary intake.

Pharmacokinetics

The absorption, distribution, metabolism, and excretion of choline bitartrate have been studied to understand its bioavailability and effectiveness. Research findings indicate specific pharmacokinetic properties of this compound:

Choline bitartrate demonstrates rapid dissolution in the digestive system, providing free choline that becomes readily available to meet physiological demands. Following oral ingestion, choline bitartrate increases choline blood plasma levels within 1 hour. The concentration of choline in the brain peaks approximately 2 hours after ingestion and remains elevated for at least 3 hours.

The effects of choline on the cholinergic peripheral system reach maximum intensity between 1 and 2 hours after ingestion. This pharmacokinetic profile makes choline bitartrate an effective delivery form for increasing choline availability in the body, particularly for functions requiring rapid choline uptake.

Unlike naturally occurring forms of choline such as phosphatidylcholine, choline bitartrate dissociates readily in water, providing free choline without requiring extensive enzymatic processing. This characteristic gives choline bitartrate an advantage in terms of rapid bioavailability compared to bound forms of choline that must undergo several enzymatic steps before free choline becomes available.

Uses and Applications

Dietary Supplement

Choline bitartrate serves as a widely used dietary supplement to increase choline intake. The compound provides an efficient source of choline, with approximately 41% of its molecular weight consisting of choline. The adequate intake of choline is approximately 500mg per day, with an established upper level of daily intake for adults set at 3.5g for safety purposes.

Dietary supplements containing choline bitartrate are formulated in various dosage forms, including tablets, capsules, and powders. The recommended supplemental dosage of choline bitartrate typically ranges from 500mg to 3000mg per day, providing approximately 200mg to 1200mg of choline.

Medical Applications

Beyond its role as a dietary supplement, choline bitartrate has been investigated for several medical applications:

• Treatment of bipolar disorder and mania

• Potential cognitive enhancement in Alzheimer-type dementias

• Management of neurodegenerative conditions like Parkinson's disease

• Improvement of symptoms in manic depression

Several double-blind, placebo-controlled studies have examined the effects of choline bitartrate treatment on cognitive performance in patients with Alzheimer-type dementias. Some research suggests improvements in specific areas of cognitive performance, although the mechanisms underlying these effects remain incompletely understood.

Food Additive

Choline bitartrate functions as a food additive in various processed foods. The United States Food and Drug Administration (FDA) has granted it Generally Recognized As Safe (GRAS) status for use as a nutrient/dietary supplement (21 CFR 182.8250; 582.5250).

The water-soluble nature of choline bitartrate makes it easily incorporated into numerous processed food products, liquids, tablets, or capsules. This versatility has contributed to its widespread use in food fortification, particularly in products targeting enhanced nutritional profiles.

Choline bitartrate is notably used in infant formula and fortified foods, where it dissolves rapidly, providing the free choline necessary to meet nutritional requirements. Its stability and high bioavailability in various applications make it a preferred choice for food fortification purposes.

Health Benefits

Choline bitartrate offers several potential health benefits associated with its choline content and specific properties:

Neurological function: Choline bitartrate serves as a precursor for acetylcholine synthesis, a neurotransmitter critical for memory formation, muscle control, and various cognitive functions. By providing choline, this compound supports the production of acetylcholine, facilitating cellular communication within the nervous system.

Liver health: Choline bitartrate may enhance fatty acid metabolism and prevent fat accumulation in the liver. It plays a role in transporting fats away from the liver, potentially reducing the risk of non-alcoholic fatty liver disease.

Cellular membrane integrity: The choline provided by choline bitartrate is vital for the structural integrity of cell membranes, particularly through its role in phosphatidylcholine synthesis. This function supports cellular health throughout the body.

Neuromuscular function: Choline bitartrate influences muscle contractions, movement, and coordination through its role in acetylcholine production at neuromuscular junctions.

Cognitive function: Some evidence suggests possible benefits for higher-level brain functions including memory, thought, and intellect, although research results in healthy individuals remain inconsistent.

These potential benefits make choline bitartrate a subject of ongoing research into nutritional approaches for supporting health and addressing specific medical conditions.

Research Findings

Other Research Areas

Beyond cognitive effects, choline bitartrate has been investigated in several other research contexts:

Lipid metabolism: Studies have examined choline bitartrate's role in fatty acid metabolism and its potential to prevent fat accumulation in the liver. Research suggests that adequate choline intake, which can be supplemented through choline bitartrate, may help prevent non-alcoholic fatty liver disease by facilitating the transport of fats away from the liver.

Neurodevelopment: Research has explored the importance of choline during critical periods of brain development. While most studies have focused on choline generally rather than specifically on choline bitartrate, they highlight the potential developmental significance of ensuring adequate choline intake, which might be achieved through supplementation with compounds like choline bitartrate in populations at risk of deficiency.

The research landscape surrounding choline bitartrate continues to evolve, with ongoing investigations into its potential applications and effects across various physiological systems and health conditions.